2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)thio]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-23-15-7-5-14(6-8-15)20-17(22)11-24-18-13(10-19)9-12-3-2-4-16(12)21-18/h5-9H,2-4,11H2,1H3,(H,20,22)
• InChI Key: CULLJLRZKCXSPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=C(C=C3CCCC3=N2)C#N
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)thio]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.10414797 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Insecticidal Applications

Pyridine derivatives, including structures similar to the compound , have been synthesized and assessed for their insecticidal activities. For instance, Bakhite et al. (2014) synthesized five pyridine derivatives and evaluated their toxicity against the cowpea aphid, Aphis craccivora Koch. The study found that one of the compounds exhibited insecticidal activity approximately four times that of the standard insecticide acetamiprid, demonstrating the potential of pyridine derivatives in agricultural pest control (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Antitumor Activity

The antitumor potential of derivatives of the mentioned compound has been explored through the synthesis of various heterocyclic compounds. Shams et al. (2010) synthesized different heterocyclic derivatives from a compound structurally related to 2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)thio]-N-(4-methoxyphenyl)acetamide and evaluated their antiproliferative activity. The synthesized compounds showed significant inhibitory effects on several human cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268), highlighting their potential in cancer research (Shams, Mohareb, Helal, & Mahmoud, 2010).

Antimicrobial and Textile Applications

In addition to antitumor and insecticidal activities, derivatives of the compound have been studied for their antimicrobial properties and applications in textile finishing. Shams et al. (2011) synthesized a series of polyfunctionalized acyclic and heterocyclic dye precursors based on conjugate enaminones and enaminonitrile moieties derived from a similar compound. These dyes and precursors exhibited significant antimicrobial activity against a variety of tested organisms and were applied in dyeing and textile finishing, demonstrating their utility in materials science (Shams, Mohareb, Helal, & Mahmoud, 2011).